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Compound of Interest

Compound Name: Rhod-590 AM Ester

Cat. No.: B12350337

This guide provides a comprehensive overview of the safety and handling guidelines for Rhod-
590 AM Ester, a fluorescent dye commonly used in research to measure intracellular calcium.
The information is intended for researchers, scientists, and professionals in drug development.

Safety and Hazard Information

A specific Safety Data Sheet (SDS) for Rhod-590 AM Ester is not readily available. However,
data from closely related rhodamine compounds, such as Rhodamine 590 Perchlorate and
Rhodamine 590 Chloride, provide valuable insights into the potential hazards.

Hazard Identification

Based on data for related compounds, Rhod-590 AM Ester should be handled as a substance
that may cause skin, eye, and respiratory irritation.[1] It may also be harmful if swallowed.[2]

Precautionary Measures

When handling Rhod-590 AM Ester, it is crucial to adhere to the following precautionary
statements derived from related compounds:

e Prevention:
o Avoid breathing dust.[1]

o Wash skin thoroughly after handling.[1][2]
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o Use only outdoors or in a well-ventilated area.
o Wear protective gloves, eye protection, and face protection.

o Do not eat, drink, or smoke when using this product.

e Response:

o If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

o If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
o Storage and Disposal:

o Store in a well-ventilated place. Keep container tightly closed.

o Store locked up.

o Dispose of contents/container to an approved waste disposal plant.

Quantitative Safety Data (for Related Compounds)

No quantitative toxicological data (e.g., LD50, LC50) is available for Rhod-590 AM Ester. The
following table summarizes the key safety information for related rhodamine compounds.
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Rhodamine 590 . .
Hazard Statement Rhodamine 590 Chloride
Perchlorate

Acute Toxicity (Oral) Not specified Harmful if swallowed (H302)

Skin Corrosion/Irritation Causes skin irritation (H315) Not specified

) o Causes serious eye irritation N
Serious Eye Damage/Irritation (H319) Not specified

Specific Target Organ Toxicity May cause respiratory irritation

_ Not specified
(Single Exposure) (H335)

Note: This data is for related compounds and should be used for guidance only in the absence
of specific data for Rhod-590 AM Ester.

Handling and Storage

Proper handling and storage are critical to maintain the stability and efficacy of Rhod-590 AM
Ester.

o Storage: Store desiccated at -20°C and protected from light, especially when in solution. The
product is stable for at least 12 months from the date of receipt when stored as
recommended.

e Stock Solutions:

o

Prepare stock solutions in high-quality, anhydrous Dimethyl Sulfoxide (DMSO).

Both DMSO and the AM ester should be warmed to room temperature before mixing.

o

Allow sufficient time for the AM ester to dissolve, as it can be kinetically slow.

[¢]

Store DMSO stock solutions tightly sealed at -20°C for at least 6 months. They are stable

[¢]

to freeze/thaw cycles if protected from moisture.

To avoid condensation, which can hydrolyze the AM ester, warm the stock solution to room

[¢]

temperature before opening the vial.
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Experimental Protocols

The following provides a general protocol for loading cells with Rhod-590 AM Ester.

Optimization for specific cell types and experimental conditions may be necessary.

Materials

Rhod-590 AM Ester

Anhydrous DMSO

Pluronic® F-127 (20% solution in DMSO, optional)
Loading buffer (e.g., Hanks and Hepes buffer)

Probenecid (optional)

Preparation of Working Solution

Prepare a 1-5 mM stock solution of Rhod-590 AM Ester in anhydrous DMSO.
On the day of the experiment, thaw the stock solution to room temperature.

To aid in the dispersion of the AM ester in an aqueous loading buffer, the mild detergent
Pluronic® F-127 is often used. You can mix the Rhod-590 AM Ester stock solution with an
equal volume of 20% Pluronic® F-127 in DMSO before diluting it into the loading buffer.

Dilute the Rhod-590 AM Ester (with or without Pluronic® F-127) into the desired loading
buffer to a final working concentration, typically between 1-5 pM.

Cell Loading Procedure

Culture cells overnight in a suitable growth medium.
Replace the growth medium with the prepared Rhod-590 AM working solution.

Incubate the cells for 30 to 60 minutes at 37°C, protected from light. For measuring
cytoplasmic calcium, incubation at room temperature is recommended to reduce dye
compartmentalization in organelles.
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e Wash the cells twice with a suitable buffer (e.g., Krebs-Ringer-HEPES-glucose with 0.5%
BSA) to remove excess dye.

e The cells are now loaded and ready for fluorescence measurement.

Note: To reduce the leakage of the de-esterified indicator from the cells, the organic anion
transporter inhibitor Probenecid (at a final concentration of 0.5-1 mM) can be added to the dye

working solution.

Visualizations
Signaling Pathway and Cellular Mechanism

The following diagram illustrates the mechanism of action of Rhod-590 AM Ester for
intracellular calcium measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12350337?utm_src=pdf-body-img
https://www.benchchem.com/product/b12350337?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12350337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. uni-muenster.de [uni-muenster.de]
e 2. uni-muenster.de [uni-muenster.de]

« To cite this document: BenchChem. [Rhod-590 AM Ester: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12350337#rhod-590-am-ester-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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